Cas no 16303-23-4 (tris(morpholin-4-yl)-1,3,5-triazine)

• Product Name: tris(morpholin-4-yl)-1,3,5-triazine
• CAS No: 16303-23-4
• MF: C₁₅H₂₄N₆O₃
• MW: 336.389462471008
• CID: 206940
• PubChem ID: 85361
• Update Time: 2025-05-17

tris(morpholin-4-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4,6-tri-4-morpholinyl-
• 2,4,6-tris(morpholino)-1,3,5-triazine
• 4-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)morpholine
• 2,4,6-tri(morpholin-4-yl)-1,3,5-triazine
• AI3-51241
• 3,5-Triazine, 2,4,6-tri-4-morpholinyl-1
• tris(morpholin-4-yl)-1,3,5-triazine
• SR-01000396401
• AKOS000678064
• Z57705663
• 1,3,5-Triazine, 2,4,6-tri-4-morpholinyl-
• InChI=1/C15H24N6O3/c1-7-22-8-2-19(1)13-16-14(20-3-9-23-10-4-20)18-15(17-13)21-5-11-24-12-6-21/h1-12H2
• 16303-23-4
• HMS2749J20
• NSC 80863
• 2,4,6-Tri-4-morpholinyl-1,3,5-triazine
• NS00054919
• Oprea1_275678
• SCHEMBL8973821
• NSC80863
• s-Triazine, 2,4,6-trimorpholino-
• SMR000280843
• SR-01000396401-1
• HMS587N14
• ChemDiv1_000300
• NSC-80863
• NCGC00245500-01
• 2,4,6-trimorpholino-1,3,5-triazine
• EN300-18303318
• Oprea1_034407
• CHEMBL189616
• GHKBOCAECRMABJ-UHFFFAOYSA-
• 62BE4YP783
• EINECS 240-391-7
• UNII-62BE4YP783
• AB00073567-01
• DTXSID60167502
• MLS000711076

• Inchi： 1S/C15H24N6O3/c1-7-22-8-2-19(1)13-16-14(20-3-9-23-10-4-20)18-15(17-13)21-5-11-24-12-6-21/h1-12H2
• InChI Key： GHKBOCAECRMABJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(N=C(N=2)N2CCOCC2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 336.19122
• Monoisotopic Mass: 336.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on tris(morpholin-4-yl)-1,3,5-triazine

Recent Advances in the Application of Tris(morpholin-4-yl)-1,3,5-triazine (CAS: 16303-23-4) in Chemical Biology and Pharmaceutical Research

Tris(morpholin-4-yl)-1,3,5-triazine (CAS: 16303-23-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its triazine core substituted with morpholine groups, exhibits unique chemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a kinase inhibitor, a modulator of protein-protein interactions, and a building block for the synthesis of novel bioactive molecules.

One of the most notable advancements in the field involves the use of tris(morpholin-4-yl)-1,3,5-triazine as a key intermediate in the synthesis of small-molecule inhibitors targeting specific kinases implicated in cancer and inflammatory diseases. Researchers have demonstrated that modifications to the morpholine substituents can significantly enhance the compound's binding affinity and selectivity for target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of derivatives with improved pharmacokinetic properties and reduced off-target effects.

In addition to its role in kinase inhibition, tris(morpholin-4-yl)-1,3,5-triazine has shown promise in the field of chemical biology as a tool for studying protein-protein interactions. Its ability to act as a molecular scaffold has been leveraged to design probes that can disrupt or stabilize these interactions, providing insights into cellular signaling pathways. Recent work has highlighted its utility in the development of PROTACs (Proteolysis Targeting Chimeras), where it serves as a linker between target proteins and E3 ubiquitin ligases.

The compound's unique physicochemical properties, including its solubility and stability under physiological conditions, have also made it a candidate for drug delivery applications. A 2022 study in Advanced Drug Delivery Reviews discussed its incorporation into nanocarrier systems, where it enhances the encapsulation and release of therapeutic agents. This approach has shown potential in improving the bioavailability of poorly soluble drugs and targeting specific tissues or cells.

Despite these advancements, challenges remain in the optimization of tris(morpholin-4-yl)-1,3,5-triazine-based compounds for clinical use. Issues such as metabolic stability, toxicity, and synthetic scalability need to be addressed through further research. Ongoing studies are focusing on structure-activity relationship (SAR) analyses and computational modeling to guide the design of next-generation derivatives with improved efficacy and safety profiles.

In conclusion, tris(morpholin-4-yl)-1,3,5-triazine (CAS: 16303-23-4) represents a promising scaffold in chemical biology and pharmaceutical research, with applications ranging from drug discovery to targeted therapy. Continued exploration of its chemical space and biological activities is expected to yield novel therapeutic agents and tools for biomedical research.